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Compound of Interest

Compound Name:
E-3-(METHYL PHENYL

AMINO)-2-PROPENAL

Cat. No.: B087139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
E-3-(Methylphenylamino)-2-propenal, also known as (E)-3-(N-methylanilino)prop-2-enal, is an

organic compound with the chemical formula C₁₀H₁₁NO.[1][2] As an α,β-unsaturated aldehyde

containing a tertiary amine, its chemical properties are of interest to researchers in various

fields, including organic synthesis and medicinal chemistry. Understanding the solubility and

stability of this compound is crucial for its effective handling, storage, and application in

experimental and developmental settings.

This technical guide provides a summary of the available information on the solubility and

stability of E-3-(methylphenylamino)-2-propenal. Due to a lack of extensive published

experimental data for this specific molecule, this document also furnishes detailed,

standardized experimental protocols for researchers to determine these properties.
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Property Value Source

IUPAC Name
(E)-3-(N-methylanilino)prop-2-

enal
[1]

Molecular Formula C₁₀H₁₁NO [1][2]

Molecular Weight 161.20 g/mol [1]

Physical Form Solid [2]

Solubility Profile
There is limited publicly available quantitative data on the solubility of E-3-

(methylphenylamino)-2-propenal in various solvents. However, based on its chemical structure,

a qualitative assessment can be made. The presence of a polar aldehyde group and a tertiary

amine suggests potential solubility in polar organic solvents, while the phenyl group indicates

some solubility in nonpolar organic solvents. Its solubility in water is expected to be low.

To obtain precise solubility data, the following experimental protocol is recommended.

Experimental Protocol: Determination of Solubility
This protocol outlines a general method for determining the solubility of a solid compound in

various solvents at different temperatures.

1. Materials and Equipment:

E-3-(methylphenylamino)-2-propenal

A selection of analytical grade solvents (e.g., water, ethanol, methanol, acetone, ethyl

acetate, dichloromethane, hexane)

Analytical balance

Vortex mixer

Thermostatically controlled shaker or water bath
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Calibrated flasks and pipettes

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of E-3-(methylphenylamino)-2-propenal to a known volume of the

selected solvent in a sealed vial.

Equilibrate the vials at a constant temperature (e.g., 25 °C) in a shaker or water bath for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow for the sedimentation of undissolved solid.

Carefully withdraw a known volume of the supernatant using a pre-warmed/cooled pipette

to avoid temperature-induced precipitation.

Filter the sample through a suitable syringe filter (e.g., 0.45 µm PTFE) to remove any

remaining solid particles.

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of the dissolved compound.

A standard calibration curve should be prepared using known concentrations of E-3-

(methylphenylamino)-2-propenal.
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Data Reporting:

Express the solubility in terms of mass per unit volume (e.g., mg/mL) or molarity (mol/L).

Repeat the experiment at different temperatures to determine the temperature

dependency of solubility.

The following table can be used to record the experimental results:

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)

Water 25

Ethanol 25

Methanol 25

Acetone 25

Dichloromethane 25

Hexane 25

Stability Profile
The stability of E-3-(methylphenylamino)-2-propenal is a critical parameter for its storage and

handling. As an α,β-unsaturated aldehyde, it may be susceptible to degradation via several

pathways, including polymerization, oxidation, and hydrolysis, particularly under exposure to

light, heat, or extreme pH conditions.

Experimental Protocol: Stability Assessment (Forced
Degradation Study)
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of a compound.

1. Materials and Equipment:

E-3-(methylphenylamino)-2-propenal
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Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

pH meter

Photostability chamber

Oven

2. Procedure:

Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent

(e.g., acetonitrile or methanol).

Acidic and Basic Hydrolysis:

To separate aliquots of the stock solution, add an equal volume of HCl or NaOH solution.

Keep the solutions at a controlled temperature (e.g., 60°C) and monitor for degradation

over time (e.g., at 2, 6, 24, and 48 hours).

At each time point, withdraw a sample, neutralize it, and dilute it for HPLC analysis.

Oxidative Degradation:

Treat the stock solution with H₂O₂ and store it at room temperature, protected from light.

Monitor for degradation at various time points.

Thermal Degradation:

Expose a solid sample of the compound to dry heat (e.g., 80°C) in an oven.

Analyze the sample at different time intervals.

Photostability:
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Expose a solution of the compound to light in a photostability chamber according to ICH

guidelines.

A control sample should be kept in the dark.

Analyze both samples after the exposure period.

Analysis:

Analyze all samples by a stability-indicating HPLC method capable of separating the

parent compound from its degradation products.

Determine the percentage of degradation for each condition.

The results can be summarized in the following table:

Stress
Condition

Duration Temperature % Degradation
Major
Degradation
Products

0.1 M HCl 48 h 60°C

0.1 M NaOH 48 h 60°C

3% H₂O₂ 24 h RT

Dry Heat 48 h 80°C

Photostability (ICH Guideline) (ICH Guideline)

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining compound solubility.
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Factors Affecting Compound Stability

Environmental Factors

Degradation Pathways

E-3-(Methylphenylamino)-2-propenal

Hydrolysis

Oxidation

Polymerization

Photodegradation

Temperature

Light

pH

Oxygen

Click to download full resolution via product page

Caption: Key factors influencing compound stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [E-3-(Methylphenylamino)-2-propenal: A Technical Guide
to Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087139#e-3-methyl-phenyl-amino-2-propenal-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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